Cas no 477887-46-0 (1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE)

• Product Name: 1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE
• CAS No: 477887-46-0
• MF: C₂₈H₂₄N₄O₂
• MW: 448.515766143799
• CID: 5270659
• Update Time: 2026-03-09

1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE
• 1-butyl-2-[(E)-[(4-nitrophenyl)methylidene]amino]-4,5-diphenyl-1H-pyrrole-3-carbonitrile
• 1-butyl-2-[(E)-(4-nitrophenyl)methylideneamino]-4,5-diphenylpyrrole-3-carbonitrile
• 1-butyl-2-{[(E)-(4-nitrophenyl)methylidene]amino}-4,5-diphenyl-1H-pyrrole-3-carbonitrile

• Inchi： 1S/C28H24N4O2/c1-2-3-18-31-27(23-12-8-5-9-13-23)26(22-10-6-4-7-11-22)25(19-29)28(31)30-20-21-14-16-24(17-15-21)32(33)34/h4-17,20H,2-3,18H2,1H3/b30-20+
• InChI Key： RCQMOQBWTRKEMS-TWKHWXDSSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/C=N/C1=C(C#N)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 720
• XLogP3: 6.3
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE

Recent Advances in the Study of 1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE (CAS: 477887-46-0)

The compound 1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE (CAS: 477887-46-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the nitro-phenyl and diphenyl-pyrrole moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated the molecular interactions underlying its inhibitory effects, providing a foundation for structure-activity relationship (SAR) optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant anti-proliferative activity against various cancer cell lines. Notably, its ability to modulate key signaling pathways, such as NF-κB and MAPK, has been documented, suggesting its potential as a multi-targeted therapeutic agent. However, challenges related to its pharmacokinetic properties, such as solubility and metabolic stability, remain to be addressed in future research.

From a synthetic chemistry perspective, recent advancements have enabled more efficient and scalable routes for the production of 477887-46-0. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These developments are critical for facilitating further preclinical and clinical studies.

In conclusion, 1-BUTYL-2-([(E)-(4-NITROPHENYL)METHYLIDENE]AMINO)-4,5-DIPHENYL-1H-PYRROLE-3-CARBONITRILE represents a promising candidate for drug development, with its multifaceted biological activities and improved synthetic accessibility. Ongoing research efforts are expected to uncover additional therapeutic applications and optimize its pharmacological profile for clinical translation.